![molecular formula C24H25N3O5S B297894 N-(4-{[2-(2-ethoxy-3-methoxybenzylidene)hydrazino]carbonyl}phenyl)-4-methylbenzenesulfonamide](/img/structure/B297894.png)
N-(4-{[2-(2-ethoxy-3-methoxybenzylidene)hydrazino]carbonyl}phenyl)-4-methylbenzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(4-{[2-(2-ethoxy-3-methoxybenzylidene)hydrazino]carbonyl}phenyl)-4-methylbenzenesulfonamide, also known as EMBS, is a sulfonamide derivative that has been extensively studied for its potential therapeutic applications. EMBS has been found to have a wide range of biochemical and physiological effects, making it a promising candidate for the development of new drugs.
Mechanism of Action
The mechanism of action of N-(4-{[2-(2-ethoxy-3-methoxybenzylidene)hydrazino]carbonyl}phenyl)-4-methylbenzenesulfonamide is not fully understood. However, it has been proposed that this compound may exert its anti-cancer effects by inducing apoptosis, or programmed cell death, in cancer cells. This compound may also inhibit the growth of cancer cells by blocking the activity of enzymes that are involved in cell proliferation.
Biochemical and Physiological Effects:
This compound has been found to have a wide range of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes that are involved in cell proliferation, including topoisomerase II and DNA polymerase. Additionally, this compound has been found to inhibit the production of inflammatory cytokines, such as TNF-α and IL-6.
Advantages and Limitations for Lab Experiments
One advantage of using N-(4-{[2-(2-ethoxy-3-methoxybenzylidene)hydrazino]carbonyl}phenyl)-4-methylbenzenesulfonamide in lab experiments is its wide range of biochemical and physiological effects. This makes it a versatile compound that can be used to study a variety of biological processes. However, one limitation of using this compound is its low solubility in water, which can make it difficult to administer in certain experimental settings.
Future Directions
There are several future directions for research on N-(4-{[2-(2-ethoxy-3-methoxybenzylidene)hydrazino]carbonyl}phenyl)-4-methylbenzenesulfonamide. One area of interest is the development of new drugs that are based on the structure of this compound. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential therapeutic applications. Finally, studies on the pharmacokinetics and pharmacodynamics of this compound would be valuable for understanding its potential clinical use.
Synthesis Methods
The synthesis of N-(4-{[2-(2-ethoxy-3-methoxybenzylidene)hydrazino]carbonyl}phenyl)-4-methylbenzenesulfonamide involves the reaction of 4-methylbenzenesulfonyl chloride with 4-aminobenzoic acid to form N-(4-aminophenyl)-4-methylbenzenesulfonamide. This compound is then reacted with 2-ethoxy-3-methoxybenzaldehyde and hydrazine hydrate to form the final product, this compound.
Scientific Research Applications
N-(4-{[2-(2-ethoxy-3-methoxybenzylidene)hydrazino]carbonyl}phenyl)-4-methylbenzenesulfonamide has been extensively studied for its potential therapeutic applications. It has been found to have anti-inflammatory, anti-tumor, and anti-microbial properties. This compound has been shown to inhibit the growth of various cancer cells, including breast, colon, and lung cancer cells. Additionally, this compound has been found to have anti-inflammatory effects by inhibiting the production of inflammatory cytokines.
Properties
Molecular Formula |
C24H25N3O5S |
---|---|
Molecular Weight |
467.5 g/mol |
IUPAC Name |
N-[(E)-(2-ethoxy-3-methoxyphenyl)methylideneamino]-4-[(4-methylphenyl)sulfonylamino]benzamide |
InChI |
InChI=1S/C24H25N3O5S/c1-4-32-23-19(6-5-7-22(23)31-3)16-25-26-24(28)18-10-12-20(13-11-18)27-33(29,30)21-14-8-17(2)9-15-21/h5-16,27H,4H2,1-3H3,(H,26,28)/b25-16+ |
InChI Key |
VRYRINKBFAOKDL-PCLIKHOPSA-N |
Isomeric SMILES |
CCOC1=C(C=CC=C1OC)/C=N/NC(=O)C2=CC=C(C=C2)NS(=O)(=O)C3=CC=C(C=C3)C |
SMILES |
CCOC1=C(C=CC=C1OC)C=NNC(=O)C2=CC=C(C=C2)NS(=O)(=O)C3=CC=C(C=C3)C |
Canonical SMILES |
CCOC1=C(C=CC=C1OC)C=NNC(=O)C2=CC=C(C=C2)NS(=O)(=O)C3=CC=C(C=C3)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.